Cas no 2180722-82-9 (Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate)

• Product Name: Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate
• CAS No: 2180722-82-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5655725
• PubChem ID: 46835248
• Update Time: 2025-05-25

Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• AKOS015836629
• SCHEMBL24276720
• EN300-27723046
• 2180722-82-9
• tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate
• Benzeneacetic acid, 4-amino-α-hydroxy-, 1,1-dimethylethyl ester
• Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate

• Inchi： 1S/C12H17NO3/c1-12(2,3)16-11(15)10(14)8-4-6-9(13)7-5-8/h4-7,10,14H,13H2,1-3H3
• InChI Key： GWVGFDXQUCOHSU-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC(=CC=1)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 371.2±27.0 °C(Predicted)
• pka: 12.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate

Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate (CAS No. 2180722-82-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate, identified by its Chemical Abstracts Service (CAS) number 2180722-82-9, is a compound of significant interest in the realms of chemical biology and pharmaceutical development. This molecule, featuring a tert-butyl group and an aromatic amine moiety, has garnered attention due to its structural features and potential applications in drug discovery and molecular research.

The structural composition of Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate encompasses a hydroxyacetic acid derivative linked to a phenyl ring substituted with an amino group. The presence of the tert-butyl group enhances the steric hindrance around the reactive sites, which can be exploited in various synthetic pathways. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique structural attributes of Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate position it as a promising candidate for such applications. Specifically, the aromatic amine moiety can interact with biological targets through hydrogen bonding and other non-covalent interactions, while the hydroxyacetic acid backbone provides a versatile platform for further functionalization.

One of the most compelling aspects of Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can precisely target pathological processes without affecting normal cellular functions. The steric bulk provided by the tert-butyl group can help improve selectivity by reducing off-target interactions.

Recent studies have also explored the use of Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate as a building block for more complex scaffolds. For instance, researchers have utilized this compound to synthesize derivatives that exhibit potent antimicrobial properties. The hydroxyacetic acid moiety can be further modified to introduce additional functional groups that enhance binding affinity to bacterial enzymes or viral proteases. Such modifications are crucial for developing new antibiotics and antiviral agents that can combat emerging resistant strains.

The pharmaceutical industry has been particularly interested in leveraging the structural features of Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate to develop novel drug candidates. Its ability to serve as a versatile intermediate allows for rapid screening and optimization of lead compounds. High-throughput screening techniques combined with computational modeling have enabled researchers to identify derivatives with enhanced pharmacokinetic profiles and reduced toxicity. This approach has significantly accelerated the drug discovery process, bringing promising new therapies to patients more quickly.

Beyond its applications in drug development, Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate has found utility in chemical biology research. Its unique reactivity makes it a valuable tool for studying enzyme mechanisms and protein-protein interactions. By using this compound as a probe, researchers can gain insights into how biological systems function at a molecular level. These insights are essential for developing targeted therapies and understanding disease mechanisms.

The synthesis of Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate itself is an intriguing challenge that has driven innovation in synthetic chemistry. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct its complex framework efficiently. These methodologies not only highlight the compound's synthetic potential but also contribute to the broader field of organic chemistry by developing new synthetic strategies.

In conclusion, Tert-butyl 2-(4-aminophenyl)-2-hydroxyacetate (CAS No. 2180722-82-9) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a versatile intermediate with broad applications in drug discovery, molecular biology, and synthetic chemistry. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further, shaping the future of therapeutic interventions and scientific understanding.